N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C18H19NO3S/c1-13-2-5-15(6-3-13)23-9-8-18(20)19-11-14-4-7-16-17(10-14)22-12-21-16/h2-7,10H,8-9,11-12H2,1H3,(H,19,20)
• InChI Key: XUXIWDNMBXVHDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCC(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H19NO3S
• Molecular Weight: 329.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide, also known as MDMA, is a synthetic psychoactive drug that has gained popularity as a recreational drug due to its euphoric and empathogenic effects. However, MDMA has also been studied for its potential therapeutic applications in the treatment of psychiatric disorders such as post-traumatic stress disorder (PTSD) and anxiety.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide acts primarily by increasing the release of serotonin, a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide also increases the release of other neurotransmitters, such as dopamine and norepinephrine, which contribute to its psychoactive effects. The precise mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide is still not fully understood and is the subject of ongoing research.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide has a range of biochemical and physiological effects on the body. In addition to its effects on neurotransmitter release, N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide can cause changes in heart rate, blood pressure, body temperature, and electrolyte balance. These effects can be potentially harmful, especially at high doses or in individuals with pre-existing medical conditions.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide has several advantages as a research tool, including its ability to enhance empathy and communication, which can be useful in studying social behavior and interpersonal relationships. However, N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide also has limitations as a research tool, including its potential for neurotoxicity and its complex pharmacology, which can make it difficult to interpret results.

Future Directions

There are several areas of future research that could further our understanding of N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide and its potential therapeutic applications. These include:
1. Investigating the long-term effects of N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide use on brain function and mental health.
2. Developing safer and more effective methods of synthesizing N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide.
3. Studying the potential therapeutic applications of N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide in other psychiatric disorders, such as addiction and eating disorders.
4. Exploring the use of N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide in combination with other psychotherapeutic techniques, such as cognitive-behavioral therapy.
5. Investigating the potential use of N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide in non-clinical settings, such as enhancing creativity or improving social functioning.
In conclusion, N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide is a synthetic psychoactive drug that has gained popularity as a recreational drug, but also has potential therapeutic applications in the treatment of psychiatric disorders. Its complex pharmacology and potential for harm make it a challenging research tool, but ongoing research is shedding light on its mechanism of action and potential therapeutic benefits.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide is synthesized from safrole, a naturally occurring compound found in plants such as sassafras. The synthesis involves several steps, including isomerization, oxidation, and reduction, to produce the final product. The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide has been studied for its potential therapeutic applications in the treatment of various psychiatric disorders. Clinical trials have shown promising results in the treatment of PTSD, anxiety, and depression. N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-methylphenyl)thio]propanamide-assisted psychotherapy has been shown to enhance the therapeutic process by increasing empathy, reducing fear and defensiveness, and improving communication.